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Compound of Interest

Compound Name: 2,4-Difluorophenylhydrazine

Cat. No.: B056656

An In-depth Technical Guide to the Safety and Handling of 2,4-Difluorophenylhydrazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,4-
difluorophenylhydrazine and its hydrochloride salt, intended for use by professionals in
research and development. The following sections detail the hazards, necessary precautions,
and emergency procedures to ensure safe laboratory practices.

Hazard Identification and Classification

2,4-Difluorophenylhydrazine is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and ingestion. It is crucial to understand its potential
health effects to handle it safely. The compound is harmful if swallowed, in contact with skin, or
if inhaled.[1][2][3] It is also known to cause skin and serious eye irritation.[1][4]

Table 1: GHS Hazard Classification for 2,4-Difluorophenylhydrazine Hydrochloride
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral Category 4
[31[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[4]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 )
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o
Irritation irritation[1][4][5]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Note: Classifications are based on the hydrochloride salt, which is the common commercial
form. Some sources also indicate that related hydrazine compounds may cause allergic skin
reactions, are suspected of causing genetic defects, and may cause cancer.[5][6]

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.

Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[7][8]

e Avoid contact with skin, eyes, and clothing.[1][3][9] Do not breathe dust, fumes, or vapors.[1]
[91[10]

o Wear appropriate personal protective equipment (PPE), as detailed in Section 3.[10]
e Wash hands and any exposed skin thoroughly after handling.[1][7][9]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][5][7][9]
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e Use non-sparking tools and prevent fire caused by electrostatic discharge.[10]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][5][7][11]
o Keep refrigerated when possible.[7] Some sources specify storage at 2-8°C.[12]
o Store locked up, accessible only to authorized personnel.[5][9][11]

e The compound may be light, air, and moisture sensitive.[5][9] Store under an inert gas if
necessary.[5]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
bases.[1][7][9]

o Keep away from heat, sparks, open flames, and other sources of ignition.[5][9]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical for preventing exposure.

Table 2: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield conforming to
OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]

[719]

Protects against splashes and
dust, preventing serious eye
irritation.

Skin Protection

Chemical-resistant gloves
(e.qg., nitrile, butyl rubber)
inspected before use.[8][10]
Wear a lab coat, and consider
a chemical-resistant apron and
impervious clothing for larger
quantities.[8][10]

Prevents skin contact, which
can cause irritation and

systemic toxicity.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
if irritation is experienced, or if
working outside a fume hood.
[11[7][9] A full-face respirator
may be necessary if irritation
or other symptoms are

experienced.[13]

Protects against inhalation of
harmful dust or vapors, which
can cause respiratory irritation

and toxicity.

Emergency Procedures

Immediate and appropriate action is vital in the event of an exposure or spill.

First-Aid Measures

e General Advice: Move the victim to fresh air.[14] Call for immediate medical attention and
show the Safety Data Sheet (SDS) to the attending physician.[11]

 Inhalation: Remove the person to fresh air and keep them at rest in a position comfortable

for breathing.[1][9][13] If breathing is difficult, trained personnel should provide oxygen or
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artificial respiration.[14][15] Seek medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[11] Wash the affected skin with
plenty of soap and water for at least 15 minutes.[1][7][9] Seek medical attention if irritation
persists or if you feel unwell.[1][9]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, also under the eyelids.[1][7][9] Remove contact lenses if present and easy to do.[1]
[9] Continue rinsing and seek immediate medical attention.[1][7]

Ingestion: Do NOT induce vomiting.[9][15] Rinse the mouth with water.[9][10] Never give
anything by mouth to an unconscious person.[10] Call a poison control center or doctor
immediately.[9][11]

Accidental Release Measures (Spills)

Personal Precautions: Evacuate personnel to a safe area.[10] Ensure adequate ventilation.
[1][7] Avoid breathing dust and contact with the substance.[10] Wear appropriate PPE,
including respiratory protection.[10]

Environmental Precautions: Prevent the chemical from entering drains, surface water, or the
sanitary sewer system.[9][10]

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust formation, and
shovel it into a suitable, labeled container for disposal.[1][7][9] Clean the affected area
thoroughly.[5]

Fire-Fighting and Disposal
Fire-Fighting Measures

Suitable Extinguishing Media: Use a water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[9][10]

Specific Hazards: Hazardous combustion products include carbon oxides (CO, CO2),
nitrogen oxides (NOx), hydrogen fluoride (HF), and hydrogen chloride gas.[1][9][11]
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e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][10][11]

Disposal

» Dispose of contents and containers in accordance with local, state, and federal regulations.
[1][7][9][11] Waste should be sent to an approved waste disposal plant.[1][7][9][11] Do not
allow the chemical to enter the environment.[9]

Physical and Chemical Properties

Limited quantitative data is available in the provided sources.

Table 3: Physical and Chemical Properties of 2,4-Difluorophenylhydrazine Hydrochloride

Property Value
Molecular Formula CeHsF2N2 - HCI[3][12]
Molecular Weight 180.58 g/mol [4][12]

White to light yellow or light orange
Appearance
powder/crystal.[2][12]

Melting Point 227 - 249 °C[12]

Note: Detailed experimental protocols for determining these properties are not provided in the
source materials.

Logical Workflow for Safe Handling

The following diagram illustrates the logical steps for ensuring safety when working with 2,4-
Difluorophenylhydrazine.
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1. Hazard Assessment
- Review SDS
- Understand GHS Symbols

4
1
]
|
h 2. Engineering Controls 6. Emergency Preparedness
! : - Locate Eyewash/Shower
[ - Use Chemical Fume Hood .
i - Ensure Proper Ventilation - Know Spill Procedure
: - First Aid Knowledge
i :
|
: Iln Case of...
i
|
| 3. Personal Protective Equipment (PPE)
! - Safety Goggles Incident Occurs
I
:Before Next Use - Resistant Gloves (Spill, Exposure)
I - Lab Coat
|
|
|
|
|
|
|
: 4. Safe Handling Practices 7. Emergency Response
| - Avoid Inhalation/Contact - Follow First Aid
1 - No Food/Drink - Execute Spill Cleanup
\ - Wash Hands After Use - Seek Medical Attention

\ Post-Cleanup

5. Proper Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

8. Waste Disposal
- Collect in Labeled Container

- Follow Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4-Difluorophenylhydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b056656?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

